3-[3-[Methyl-(9-methylpurin-6-yl)amino]azetidin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[3-[methyl-(9-methylpurin-6-yl)amino]azetidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C15H15N9/c1-22-9-21-12-14(22)19-8-20-15(12)23(2)10-6-24(7-10)13-11(5-16)17-3-4-18-13/h3-4,8-10H,6-7H2,1-2H3
• InChI Key: XGDUUYJRALZGHW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N(C)C3CN(C3)C4=NC=CN=C4C#N
• Molecular Formula: C15H15N9
• Molecular Weight: 321.34 g/mol

Description

3-[3-[Methyl-(9-methylpurin-6-yl)amino]azetidin-1-yl]pyrazine-2-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPAP and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Heterocyclic Compounds : A variety of heterocyclic compounds have been synthesized using similar compounds as key intermediates. These compounds display significant biological activities, including antibacterial, antifungal, and anticancer activities. For instance, the synthesis of pyrazolo[1,5-a]pyrimidines and their evaluation for antibacterial and antifungal activities as well as cytotoxicity against breast cancer cells (MCF7) were reported, highlighting the potential use of these compounds in developing new therapeutic agents (Al-Adiwish et al., 2017).

• Antimicrobial and Anticancer Activities : Compounds synthesized from similar chemical structures have been tested for their antimicrobial and anticancer activities. A study synthesized novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives, indicating a catalyst-free approach in water, showcasing the green chemistry aspect of synthesizing biologically active molecules (Kumaravel & Vasuki, 2009).

• Synthesis of Pyrazolo[3,4-d] Pyrimidines : Another study focused on the synthesis of pyrazolo[3,4-d] pyrimidines and evaluated their anti-inflammatory activity, offering insights into the therapeutic potential of these compounds for treating inflammation-related disorders (El-Dean et al., 2016).